![molecular formula C21H27N3O5 B3462938 1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine](/img/structure/B3462938.png)
1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine
Overview
Description
1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has been synthesized for its potential use as a pharmacological tool to study various biological processes.
Mechanism of Action
The mechanism of action of 1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is not fully understood. However, it has been reported to have affinity for certain receptor subtypes, including serotonin receptors. It may act as an agonist or antagonist at these receptors, depending on the subtype and the concentration of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it has been reported to affect neurotransmission and behavior in animal models. It may also have potential applications in the treatment of certain neurological disorders, although further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine in lab experiments is its potential selectivity for certain receptor subtypes. This can allow for more targeted investigations of the role of these receptors in various biological processes. However, one limitation is the lack of information on the biochemical and physiological effects of this compound. Further research is needed to fully characterize its effects and potential applications.
Future Directions
There are several future directions for research on 1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine. One direction is to investigate its potential applications in the treatment of neurological disorders. Another direction is to further characterize its mechanism of action and its effects on neurotransmission and behavior. Additionally, this compound can be used as a starting point for the development of new compounds with improved selectivity and potency for certain receptor subtypes.
Scientific Research Applications
1-(3-nitrobenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has potential applications in scientific research as a pharmacological tool to study various biological processes. It has been reported to have affinity for certain receptor subtypes, including serotonin receptors. This compound can be used to investigate the role of these receptors in various physiological processes, such as neurotransmission and behavior.
properties
IUPAC Name |
1-[(3-nitrophenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O5/c1-27-19-12-17(13-20(28-2)21(19)29-3)15-23-9-7-22(8-10-23)14-16-5-4-6-18(11-16)24(25)26/h4-6,11-13H,7-10,14-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGAPSJYZPUOBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)CC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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